Cas no 2228777-08-8 (tert-butyl N-{1-amino-3-2-(propan-2-yl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-2-(propan-2-yl)phenylpropan-2-yl}carbamate
• CAS No: 2228777-08-8
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 5849433
• PubChem ID: 165620396
• Update Time: 2025-10-23

tert-butyl N-{1-amino-3-2-(propan-2-yl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-2-(propan-2-yl)phenylpropan-2-yl}carbamate
• tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate
• 2228777-08-8
• EN300-1887253

• Inchi： 1S/C17H28N2O2/c1-12(2)15-9-7-6-8-13(15)10-14(11-18)19-16(20)21-17(3,4)5/h6-9,12,14H,10-11,18H2,1-5H3,(H,19,20)
• InChI Key： HWMYAJRJLWZKFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=CC=1C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-amino-3-2-(propan-2-yl)phenylpropan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate (CAS No. 2228777-08-8)

tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate (CAS No. 2228777-08-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This carbamate-derived molecule features a unique tert-butyl protecting group, which enhances its stability during synthetic processes. Its structural complexity, including an amino functionality and an isopropylphenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers often explore its applications in peptide synthesis, drug discovery, and medicinal chemistry, aligning with the growing demand for novel therapeutic agents.

The compound's CAS No. 2228777-08-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical innovation. Additionally, its carbamate group is of interest for prodrug design, a strategy gaining traction due to its ability to improve drug bioavailability. These attributes position tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate as a compound of significant scientific and commercial interest.

From a synthetic perspective, the tert-butyl group in this molecule serves as a robust protective group for amines, a technique widely adopted in solid-phase peptide synthesis (SPPS). This aligns with the increasing focus on green chemistry and atom-efficient reactions, as researchers seek to minimize waste and improve yield. The compound's isopropylphenyl segment also contributes to its lipophilicity, a critical factor in central nervous system (CNS) drug development, another area of intense research. Such features make it a subject of frequent inquiries in chemical patent filings and academic publications.

In the context of AI-driven drug discovery, tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate has garnered attention as a scaffold for machine learning-based molecular optimization. Its modular structure allows for facile derivatization, making it a candidate for combinatorial chemistry libraries. This resonates with the industry's shift toward computational chemistry and virtual screening, where such compounds are prioritized for their synthetic accessibility and bioactivity potential. Furthermore, its CAS No. 2228777-08-8 is often cross-referenced in cheminformatics databases, underscoring its utility in big data analytics for drug development.

Quality control and analytical characterization of tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods align with the broader emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, a topic frequently explored in regulatory science discussions. The compound's stability under various conditions is also a subject of study, particularly for long-term storage and scale-up processes.

Looking ahead, tert-butyl N-{1-amino-3-[2-(propan-2-yl)phenyl]propan-2-yl}carbamate is poised to play a pivotal role in emerging fields like targeted protein degradation and bioorthogonal chemistry. Its versatility and well-documented synthetic routes make it a staple in custom synthesis services, catering to the needs of contract research organizations (CROs) and academic labs. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in life sciences and material chemistry.